![molecular formula C13H13N5O2S B3832044 N-(2-hydroxyethyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide CAS No. 189870-97-1](/img/structure/B3832044.png)
N-(2-hydroxyethyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide
Overview
Description
N-(2-hydroxyethyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as HET0016 and has been shown to have a range of biochemical and physiological effects that make it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The mechanism of action of HET0016 involves the inhibition of the enzyme 20-HETE. This enzyme is involved in the production of angiotensin II, a hormone that plays a key role in the regulation of blood pressure. By inhibiting the activity of this enzyme, HET0016 can help to regulate blood pressure and prevent kidney damage.
Biochemical and Physiological Effects:
HET0016 has been shown to have a range of biochemical and physiological effects. In addition to its effects on the renin-angiotensin system, HET0016 has also been shown to inhibit the activity of the enzyme CYP2C, which is involved in the metabolism of arachidonic acid. This inhibition has been linked to a range of physiological effects, including the prevention of inflammation and the regulation of blood flow.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HET0016 in lab experiments is its specificity. The compound has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for researchers studying the renin-angiotensin system and related pathways. However, one limitation of using HET0016 is its potential toxicity. The compound has been shown to be toxic to certain cell types, which may limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research involving HET0016. One area of interest is the compound's potential applications in the treatment of hypertension and related conditions. Researchers are also exploring the use of HET0016 in the prevention of kidney damage and other complications associated with chronic kidney disease. Additionally, there is interest in exploring the compound's potential applications in the prevention and treatment of inflammation and related conditions.
Scientific Research Applications
HET0016 has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the compound's effects on the renin-angiotensin system. HET0016 has been shown to inhibit the activity of the enzyme 20-HETE, which is involved in the production of angiotensin II. This inhibition has been linked to a range of physiological effects, including the regulation of blood pressure and the prevention of kidney damage.
properties
IUPAC Name |
N-(2-hydroxyethyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5O2S/c19-6-5-14-10(20)7-21-13-16-12-11(17-18-13)8-3-1-2-4-9(8)15-12/h1-4,19H,5-7H2,(H,14,20)(H,15,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHFVOWLUNGEUPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)N=C(N=N3)SCC(=O)NCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60416749 | |
Record name | Acetamide, N-(2-hydroxyethyl)-2-(2H-1,2,4-triazino[5,6-b]indol-3-ylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60416749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
189870-97-1 | |
Record name | Acetamide, N-(2-hydroxyethyl)-2-(2H-1,2,4-triazino[5,6-b]indol-3-ylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60416749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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